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molecular formula C4H3ClN2 B057796 Chloropyrazine CAS No. 14508-49-7

Chloropyrazine

Cat. No. B057796
CAS RN: 14508-49-7
M. Wt: 114.53 g/mol
InChI Key: GELVZYOEQVJIRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04151288

Procedure details

Reacting 2-chloropyrazine with 1,3-diaminopropane by the procedure of Example 93 gives 2-(3-aminopropylamino)-pyrazine and reacting this intermediate with methyl isothiocyanate gives the title compound.
Name
2-chloropyrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,3-diaminopropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(3-aminopropylamino)-pyrazine

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[N:6][CH:5]=[CH:4][N:3]=1.[NH2:8][CH2:9][CH2:10][CH2:11][NH2:12]>>[NH2:8][CH2:9][CH2:10][CH2:11][NH:12][C:2]1[CH:7]=[N:6][CH:5]=[CH:4][N:3]=1

Inputs

Step One
Name
2-chloropyrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CN=C1
Step Two
Name
1,3-diaminopropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
NCCCN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(3-aminopropylamino)-pyrazine
Type
product
Smiles
NCCCNC1=NC=CN=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.